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For Researchers, Scientists, and Drug Development Professionals

Introduction
GW2433 is a potent dual agonist of Peroxisome Proliferator-Activated Receptor alpha (PPARα)

and delta (PPARδ).[1][2][3] These nuclear receptors are critical regulators of lipid metabolism,

and their activation has been shown to increase the transcription of genes involved in fatty acid

uptake, binding, and catabolism.[1][4][5] Specifically, PPARα and PPARδ play key roles in

promoting mitochondrial fatty acid oxidation (FAO), making GW2433 a valuable tool for

studying metabolic diseases such as dyslipidemia and type II diabetes.[2]

These application notes provide detailed protocols for utilizing GW2433 in fatty acid oxidation

assays, enabling researchers to investigate its effects on cellular bioenergetics. The protocols

are designed for both Seahorse XF platforms and traditional radiometric assays.

Mechanism of Action
As a dual PPARα/δ agonist, GW2433 binds to and activates these receptors. Upon activation,

the PPARs form a heterodimer with the Retinoid X Receptor (RXR) and bind to Peroxisome

Proliferator Response Elements (PPREs) in the promoter regions of target genes. This

interaction recruits coactivators and initiates the transcription of genes integral to fatty acid

metabolism.

Key target genes include:
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Carnitine Palmitoyltransferase 1 (CPT1): The rate-limiting enzyme for the transport of long-

chain fatty acids into the mitochondria for β-oxidation.[1][6]

Fatty Acid Binding Proteins (FABPs): Involved in the intracellular transport of fatty acids.[1]

Acyl-CoA Synthetases (ACS): Activate fatty acids for metabolism.

By upregulating these and other genes, GW2433 effectively enhances the capacity of cells to

oxidize fatty acids for energy production.

Quantitative Data
The following table summarizes the reported potency of GW2433 on a key target gene involved

in fatty acid metabolism. While direct FAO EC50 values for GW2433 are not readily available in

the public domain, the EC50 for the induction of Liver Fatty Acid Binding Protein (L-FABP)

mRNA provides a strong indication of its biological activity.

Compound Target Assay
Effective
Concentration
(EC50)

Reference

GW2433 PPARδ

L-FABP mRNA

induction in ileal

explants from

PPARα-null mice

~300 nM [1]

Signaling Pathway
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Day 1: Seed Cells

Day 2: Substrate Limitation (Optional)

Day 3: Prepare Assay Medium & Hydrate Cartridge

Wash Cells & Incubate in Assay Medium

Load Injection Port Plate

Run Seahorse XF Assay

Analyze OCR Data
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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